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Compound of Interest

Compound Name:
Pyrazol-1-ylacetic acid

hydrochloride

CAS No.: 118054-56-1

Cat. No.: B1386660

Get Quote

Executive Summary
Do not dispose of Pyrazol-1-ylacetic acid hydrochloride down the drain. Although this

compound is an organic salt and water-soluble, it must be treated as Hazardous Chemical

Waste. The presence of the pyrazole nitrogen heterocycle and the acidic hydrochloride

counter-ion necessitates segregation from general refuse and sanitary sewer systems to

prevent environmental persistence and plumbing corrosion.

Immediate Action Plan:

Solid Waste: Segregate into "Solid Organic Waste" drums.

Liquid Waste: Segregate into "Acidic Aqueous Waste" or "Organic Solvent Waste" depending

on the solvent matrix.

Destruction Method: High-temperature incineration is the required terminal disposal method.
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Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of this specific salt form is critical for selecting

the correct waste stream.

Parameter Data Operational Implication

Chemical Name
2-(1H-Pyrazol-1-yl)acetic acid

hydrochloride

Official shipping/manifest

name.

CAS Number 118054-56-1 Use for waste tagging/labeling.

Molecular Formula C₅H₆N₂O₂[1][2] · HCl

Nitrogen-rich organic; potential

NOx generator upon

incineration.

Acidity (pH) < 2.0 (in aqueous solution)
Corrosive. Must not be stored

in metal containers.

Solubility High (Water, Methanol)
Readily mobilizes in spills;

requires rapid containment.

GHS Hazards
Skin Irrit. 2, Eye Irrit.[3] 2A,

STOT SE 3

Standard PPE (Nitrile gloves,

goggles) required.

RCRA Status
Not P/U Listed; Characteristic

(D002)

Regulated as Corrosive Waste

if pH < 2.[4]

Scientific Rationale for Disposal Protocols
The Hydrochloride Factor
Unlike the free acid (CAS 16034-48-3), the hydrochloride salt is hygroscopic and significantly

more acidic. When dissolved in water, it dissociates to release protons (

) and chloride ions (

), dropping the pH rapidly.

Risk: Mixing this waste with alkaline waste streams (e.g., waste sodium hydroxide) without

controlled neutralization can cause a violent exothermic reaction and boiling.
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Protocol: Always check the pH of your waste stream before adding this compound.[5]

The Pyrazole Heterocycle
The pyrazole ring is a stable, nitrogen-containing aromatic structure.

Environmental Fate: Nitrogen heterocycles can be persistent in water tables. Standard

wastewater treatment plants (WWTP) are not designed to filter these specific medicinal

chemistry intermediates.

Incompatibility: Do NOT mix with strong oxidizers (e.g., Bleach/Hypochlorite). Pyrazoles can

react with hypochlorites to form unstable N-chloro species.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid
Applicability: Expired reagent, contaminated solid, or synthesis yield.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use

metal.[6]

Labeling: Affix a hazardous waste tag.

Constituents: "Pyrazol-1-ylacetic acid hydrochloride (100%)"

Hazard Checkbox: Toxic, Corrosive.[3][4][7][8]

Segregation: Place the HDPE jar inside the lab's main "Solid Organic Waste" drum.

Verification: Ensure the lid is tightly sealed to prevent moisture absorption (hygroscopy),

which can degrade the drum liner over time.

Scenario B: Disposal of Aqueous Solution
Applicability: HPLC waste, reaction workup layers.

pH Check (The Self-Validating Step): Dip a pH strip into the solution.
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If pH < 2: This is D002 Corrosive Waste.[4]

If pH > 2: This is General Hazardous Waste.[6]

Segregation: Pour into the "Aqueous Acidic Waste" carboy.

Critical: Ensure this carboy does not contain Cyanides or Sulfides (risk of HCN/H2S gas

evolution upon acid addition).

Logging: Record volume and concentration on the carboy log sheet immediately.

Scenario C: Disposal of Organic Solution
Applicability: Dissolved in Methanol, DMSO, or DCM.

Segregation: Pour into the "Organic Solvent Waste" carboy (Halogenated or Non-

Halogenated, depending on the solvent).

Compatibility: The small amount of HCl associated with the salt is generally tolerated in

solvent waste streams, but ensure the waste container is rated for solvents (typically HDPE

or Safety Steel Cans with liners).

Decision Logic Diagram
The following flowchart illustrates the decision-making process for disposing of Pyrazol-1-
ylacetic acid hydrochloride.
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Waste Generation:
Pyrazol-1-ylacetic acid HCl

Determine Physical State

Solid Waste

 Powder/Crystals

Liquid Waste

 Solution

Stream: Solid Hazardous
(Tag: Toxic/Irritant)

 Pack in HDPE

Is it Aqueous or Organic?

Organic Solvent Matrix

 MeOH, DMSO, DCM

Aqueous Matrix

 Water/Buffer

Stream: Organic Solvents
(Tag: Flammable/Toxic)

CRITICAL STEP:
Check pH

Stream: Aqueous Acidic
(Tag: Corrosive D002)

 pH < 2 or > 2

Click to download full resolution via product page
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Figure 1: Decision tree for segregating Pyrazol-1-ylacetic acid hydrochloride waste based

on physical state and solvent matrix.

Emergency Procedures (Spills)
In the event of a spill outside of a fume hood:

Evacuate & Ventilate: The HCl component can release irritating fumes. Clear the immediate

area.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or

P100 respirator.

Neutralization (Liquids):

Cover the spill with Sodium Bicarbonate (NaHCO₃) or a commercial acid neutralizer.[6]

Observation: Wait for bubbling (CO₂ release) to cease. This confirms the acid has been

neutralized.

Cleanup: Scoop the neutralized slurry into a plastic bag. Label as "Spill Debris: Neutralized

Pyrazole Acid" and dispose of as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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